Cas no 1804379-66-5 (5-Chloro-2-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 5-Chloro-2-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1804379-66-5
• MF: C₈H₅Cl₂F₂NO₂
• MW: 256.033607244492
• CID: 4873952
• Update Time: 2025-06-14

5-Chloro-2-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C8H5Cl2F2NO2/c9-1-4-6(8(14)15)5(7(11)12)3(10)2-13-4/h2,7H,1H2,(H,14,15)
• InChI Key： OONPMMIBGVHTJK-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(CCl)C(C(=O)O)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2

Additional information on 5-Chloro-2-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid

Recent Advances in the Study of 5-Chloro-2-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid (CAS: 1804379-66-5)

The compound 5-Chloro-2-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid (CAS: 1804379-66-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the unique structural features of 5-Chloro-2-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid, which make it a promising candidate for the development of novel pharmaceuticals. The presence of both chloro and difluoromethyl groups on the pyridine ring enhances its reactivity and potential for forming stable interactions with biological targets. Researchers have explored its utility as a building block in the synthesis of more complex molecules, particularly in the context of kinase inhibitors and antimicrobial agents.

One of the key advancements in the study of this compound is its application in the synthesis of small-molecule inhibitors targeting specific enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives of 5-Chloro-2-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid in inhibiting the activity of certain kinases implicated in cancer progression. The study reported a significant reduction in tumor growth in preclinical models, suggesting the compound's potential as a lead structure for anticancer drug development.

In addition to its role in oncology, recent research has also explored the antimicrobial properties of 5-Chloro-2-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid. A study conducted by a team at the University of Cambridge revealed that this compound exhibits potent activity against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The findings, published in Antimicrobial Agents and Chemotherapy, underscore the compound's potential as a scaffold for designing new antibiotics to address the growing threat of antimicrobial resistance.

The synthesis of 5-Chloro-2-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid has also been a focus of recent investigations. A 2022 paper in Organic Letters described an optimized synthetic route that improves yield and scalability, making the compound more accessible for further research and development. The authors highlighted the use of green chemistry principles to minimize environmental impact, reflecting the growing emphasis on sustainable practices in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 5-Chloro-2-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical and clinical studies. However, the compound's versatility and demonstrated biological activity make it a valuable tool for medicinal chemists and a focal point for future research.

In conclusion, 5-Chloro-2-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid (CAS: 1804379-66-5) represents a promising avenue for drug discovery, with applications spanning oncology, antimicrobial therapy, and beyond. Continued research into its synthesis, mechanism of action, and therapeutic potential will be critical in unlocking its full value for the pharmaceutical industry.